3-((2-chloro-6-fluorobenzyl)thio)-6-(1H-imidazol-1-yl)pyridazine

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-imidazol-1-ylpyridazine
• InChI: InChI=1S/C14H10ClFN4S/c15-11-2-1-3-12(16)10(11)8-21-14-5-4-13(18-19-14)20-7-6-17-9-20/h1-7,9H,8H2
• InChI Key: OTVKLJLBFPJYLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NN=C(C=C2)N3C=CN=C3)F
• Molecular Formula: C14H10ClFN4S
• Molecular Weight: 320.8 g/mol

Description

3-((2-chloro-6-fluorobenzyl)thio)-6-(1H-imidazol-1-yl)pyridazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyridazine family, which is known for its diverse biological activities.

Scientific Research Applications

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

Research has identified fluoro-substituted benzo[b]pyran derivatives showing significant anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations compared to the reference drug 5-fluorodeoxyuridine. These compounds were synthesized through various chemical reactions, highlighting the potential of fluoro-substituted compounds in cancer treatment (Hammam et al., 2005).

Synthesis of New Imidazolyl Acetic Acid Derivatives with Anti-inflammatory and Analgesic Activities

A study on the synthesis of 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid and its derivatives revealed significant anti-inflammatory and analgesic activities. These findings underscore the therapeutic potential of imidazolyl acetic acid derivatives, suggesting that related compounds might exhibit similar pharmacological profiles (Khalifa & Abdelbaky, 2008).

Synthesis and Anticonvulsant Activity of Imidazo[4,5]pyridazine Analogues

Imidazo[4,5]pyridazine analogues were synthesized and tested for anticonvulsant activity. Although they were found to be less active than the potent anticonvulsant purine derivative, this study highlights the importance of structural modification in developing new therapeutic agents for epilepsy (Kelley et al., 1995).

Interaction of Imidazo[1,2-b]Pyridazines with Benzodiazepine Receptors

Some imidazo[1,2-b]pyridazine derivatives were found to bind strongly and selectively to peripheral-type benzodiazepine receptors. This selective binding suggests potential applications in neuropharmacology and possibly in the design of drugs targeting specific subtypes of benzodiazepine receptors (Barlin et al., 1996).